Cas no 2413885-23-9 (tert-butyl N-{2-(4-hydroxyphenyl)carbamoylphenyl}carbamate)

• Product Name: tert-butyl N-{2-(4-hydroxyphenyl)carbamoylphenyl}carbamate
• CAS No: 2413885-23-9
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 5674422
• PubChem ID: 165769952
• Update Time: 2025-10-29

tert-butyl N-{2-(4-hydroxyphenyl)carbamoylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2413885-23-9
• EN300-26665299
• tert-butyl N-{2-[(4-hydroxyphenyl)carbamoyl]phenyl}carbamate
• tert-butyl N-{2-(4-hydroxyphenyl)carbamoylphenyl}carbamate

• Inchi： 1S/C18H20N2O4/c1-18(2,3)24-17(23)20-15-7-5-4-6-14(15)16(22)19-12-8-10-13(21)11-9-12/h4-11,21H,1-3H3,(H,19,22)(H,20,23)
• InChI Key： QMQCGNYWURXEBD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(NC1C=CC(=CC=1)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 328.14230712g/mol
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-{2-(4-hydroxyphenyl)carbamoylphenyl}carbamate

tert-Butyl N-{2-(4-Hydroxyphenyl)Carbamoylphenyl}Carbamate: A Comprehensive Overview

The compound with CAS No. 2413885-23-9, commonly referred to as tert-butyl N-{2-(4-hydroxyphenyl)carbamoylphenyl}carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a tert-butyl group, a carbamate functional group, and a hydroxyl-substituted aromatic ring. These structural features contribute to its diverse applications and intriguing chemical properties.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of polymer science. Researchers have explored its ability to act as a versatile building block for constructing high-performance polymers with tailored properties. For instance, its incorporation into polyurethane systems has been shown to enhance mechanical strength and thermal stability, making it a promising candidate for industrial applications such as automotive components and electronic encapsulants.

In the pharmaceutical industry, tert-butyl N-{2-(4-hydroxyphenyl)carbamoylphenyl}carbamate has been investigated for its potential as a drug delivery agent. Its unique structure allows for controlled drug release mechanisms, which could significantly improve patient compliance and therapeutic outcomes. Moreover, preliminary studies suggest that this compound may exhibit antioxidant properties, making it a valuable addition to formulations aimed at combating oxidative stress-related diseases.

The synthesis of tert-butyl N-{2-(4-hydroxyphenyl)carbamoylphenyl}carbamate involves a multi-step process that typically begins with the preparation of the hydroxyl-substituted aromatic precursor. This is followed by the introduction of the carbamate group through carefully controlled nucleophilic substitution reactions. The final step involves the attachment of the tert-butyl group, which is achieved via a series of alkylation reactions. The entire process requires precise stoichiometric control and rigorous purification steps to ensure the final product meets high-quality standards.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming the compound's purity and structural integrity.

From an environmental perspective, tert-butyl N-{2-(4-hydroxyphenyl)carbamoylphenyl}carbamate has been shown to exhibit moderate biodegradability under aerobic conditions. This characteristic is particularly important for applications where eco-friendliness is a priority. Ongoing research is focused on optimizing its degradation pathways to further enhance its environmental compatibility.

In conclusion, tert-butyl N-{2-(4-hydroxyphenyl)carbamoylphenyl}carbamate represents a cutting-edge compound with vast potential across multiple disciplines. Its unique structure, coupled with its versatile chemical properties, positions it as a key player in both industrial and therapeutic advancements. As research continues to uncover new applications and optimizations, this compound is poised to make significant contributions to the fields of chemistry and materials science.